Cas no 2227814-85-7 (rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227814-85-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6307974
• PubChem ID: 165852510
• Update Time: 2025-05-24

rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1790749
• rac-[(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227814-85-7

• Inchi： 1S/C14H21NO/c1-4-16-12-8-6-5-7-10(12)13-11(9-15)14(13,2)3/h5-8,11,13H,4,9,15H2,1-3H3/t11-,13-/m1/s1
• InChI Key： YMFOZSDWUKNBQL-DGCLKSJQSA-N
• SMILES： O(CC)C1C=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Chemical Profile of rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227814-85-7)

The compound rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2227814-85-7, is a meticulously designed molecule with significant implications in the field of pharmaceutical chemistry. This bicyclic amine derivative features a complex stereochemical framework, incorporating a cyclopropyl group and an ethoxy-substituted phenyl ring, which contribute to its unique physicochemical properties and potential biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of stereoisomers in drug design, particularly in optimizing efficacy and minimizing side effects. The racemic mixture (rac) of this compound underscores the necessity of further investigation into its enantiomeric purity and potential pharmacological profiles. The presence of the (1R,3R) configuration suggests a specific spatial arrangement that may influence interactions with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

Structurally, the 2,2-dimethylcyclopropylmethanamine moiety introduces rigidity to the molecule, which can enhance binding affinity to protein targets. This structural motif has been explored in various drug candidates due to its ability to mimic natural amino acid scaffolds while maintaining chemical stability. The 2-ethoxyphenyl substituent further diversifies the electronic and steric environment of the molecule, potentially modulating its pharmacokinetic behavior and metabolic pathways.

In the context of contemporary research, this compound aligns with the growing interest in non-peptidic bioisosteres as alternatives to traditional pharmacophores. The cyclopropyl ring, for instance, has been shown to improve oral bioavailability and metabolic stability in several marketed drugs. Meanwhile, the ethoxyphenyl group offers a balance between lipophilicity and metabolic resistance, making it an attractive feature for drug development. These attributes position rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine as a promising scaffold for further exploration.

Current research in medicinal chemistry emphasizes the role of computational modeling and high-throughput screening in accelerating drug discovery processes. The molecular structure of this compound can be effectively analyzed using quantum mechanical calculations and molecular dynamics simulations to predict its interactions with biological targets. Such computational approaches have been instrumental in identifying novel therapeutic agents with improved pharmacological profiles.

The synthesis of rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation or chiral resolution techniques, are required to achieve enantiopure forms of this molecule. These methods are critical for elucidating the relationship between stereochemistry and biological activity, which is essential for developing safe and effective pharmaceuticals.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure their safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are essential for evaluating potential therapeutic benefits and identifying any adverse effects. The growing emphasis on personalized medicine also underscores the importance of understanding how individual variations in metabolism and genetics may influence responses to this type of compound.

The ethoxyphenyl moiety in particular has garnered attention for its role in modulating receptor activity across multiple therapeutic areas. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders by interacting with specific neurotransmitter receptors. Similarly, the cyclopropyl group's ability to enhance binding affinity has been leveraged in developing antiviral and anticancer agents. These findings highlight the broad applicability of rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine as a versatile pharmacological building block.

Future directions in research may focus on optimizing synthetic routes to improve scalability and cost-efficiency while maintaining high enantiomeric purity. Additionally, exploring derivatives of this compound could reveal novel biological activities that may not be apparent from the parent molecule alone. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic advances.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise for accelerating the identification of promising candidates like this one. By analyzing large datasets containing structural information and biological activity data, these algorithms can predict which modifications are likely to enhance pharmacological properties without extensive experimental testing.

In summary,rac-(1R,3R)-3-(2-ethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227814-85-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of structural features makes it a valuable asset for ongoing research efforts aimed at addressing unmet medical needs across multiple disease areas.